Slimes and Sludges, cobalt electrolytic

• CAS No.: 121053-30-3
• Molecular Formula: C14H21NO4
• Synonyms: Slimes and Sludges, cobalt electrolytic

Description

"Slimes and sludges, cobalt electrolytic" are industrial by-products generated during the electrowinning or electrorefining of cobalt. These residues typically comprise cobalt oxides, hydroxides, metallic impurities (e.g., Fe, Cu, Ni), and organic additives from electrolyte solutions . Their composition varies depending on the feedstock, electrolytic conditions (pH, current density), and post-processing steps. These materials are often classified as hazardous waste due to their heavy metal content but may retain recoverable cobalt for recycling .

Comparison with Similar Compounds

Cobalt Oxides (e.g., Co₃O₄, CoO)

Property	Cobalt Electrolytic Slimes/Sludges	Cobalt Oxides
Composition	Heterogeneous mix of Co(OH)₂, CoO, impurities	Homogeneous Co₃O₄ or CoO phases
Purity	40–70% Co (variable)	>95% Co (synthetic)
Thermal Stability	Decompose at 200–400°C (impurity-driven)	Stable up to 900°C
Applications	Limited; require refining for reuse	Catalysts, batteries, solar cells

Key Differences :

• Cobalt oxides are intentionally synthesized for high-performance applications, whereas slimes are waste by-products.
• Sludges exhibit lower thermal stability due to impurities like sulfates and organics .

Cobalt-Based Catalysts (e.g., Co Nanoparticles, Co-Salen Complexes)

Property	Cobalt Electrolytic Slimes/Sludges	Cobalt Catalysts
Structure	Amorphous, irregular morphology	Nanocrystalline or defined coordination
Catalytic Activity	Low (untreated)	High (e.g., TOF > 10³ h⁻¹ for HER )
Synthesis	Accidental by-product of electrolysis	Controlled synthesis (e.g., colloidal methods )

Key Differences :

• Catalysts like Co-salen complexes are designed for specificity in reactions such as allylic C–H functionalization , while sludges lack defined active sites.
• Post-catalysis recovery of Co from sludges is less efficient than from spent catalysts .

Cobalt Complexes (e.g., [Co(NH₃)₄CO₃]⁺)

Property	Cobalt Electrolytic Slimes/Sludges	Cobalt Complexes
Coordination Environment	Disordered, mixed ligands	Defined N/O donor sites
Stability	Prone to redox reactions in acidic media	Stable in solution (e.g., electrolytes )
Applications	Limited to metal recovery	Electrolytes, medicinal chemistry

Key Differences :

• Sludges contain fragmented ligands from degraded electrolytes, unlike purpose-built complexes for DSSCs (dye-sensitized solar cells) .

Cobalt Electrolytes (e.g., Co²⁺/Co³⁺ in Liquid Media)

Property	Cobalt Electrolytic Slimes/Sludges	Cobalt Electrolytes
Phase	Solid residues	Liquid solutions (e.g., Co(bpy)₃²⁺/³⁺ )
Cobalt Concentration	0.5–5 g/L (after stripping)	0.1–0.3 M (optimized for redox activity)
Function	Waste from electrolyte degradation	Active charge carriers in energy devices

Key Differences :

• Electrolytes are engineered for ion transport, while sludges form due to electrolyte breakdown or impurity precipitation .

Research Findings and Data Highlights

• Recycling Efficiency : Only 60–75% of cobalt is recoverable from slimes via solvent extraction, compared to >90% from spent catalysts .
• Thermal Behavior : Sludges decompose at lower temperatures (200–400°C) than synthetic Co₃O₄ (stable up to 900°C), as shown by TG-DSC data .
• Economic Impact: Processing slimes adds ~15–20% to cobalt production costs, whereas synthetic oxides/catalysts are value-added products .